2-Amino-5,7-diethyl-1,8-naphthyridine

• Molecular Formula: C12H15N3
• Molecular Weight: 201.27 g/mol
• IUPAC Name: 5,7-diethyl-1,8-naphthyridin-2-amine
• InChI: InChI=1S/C12H15N3/c1-3-8-7-9(4-2)14-12-10(8)5-6-11(13)15-12/h5-7H,3-4H2,1-2H3,(H2,13,14,15)
• InChI Key: QCEAQRJABCXQRI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=NC2=C1C=CC(=N2)N)CC

Description

2-Amino-5,7-diethyl-1,8-naphthyridine is a useful research compound. Its molecular formula is C12H15N3 and its molecular weight is 201.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 50 ml. of 85% phosphoric acid is added with stirring 2,6-diaminopyridine (6.55 g., 0.06 mole) followed by 3,5-heptanedione (7.7 g., 0.06 mole). The mixture is heated on the steam bath under nitrogen atmosphere for 16 hours. The reaction mixture is poured into crushed ice and neutralized with concentrated ammonium hydroxide and extracted with methylene chloride (3×250 ml.). The combined extracts are dried, filtered and concentrated in vacuo. Crystallization of the residue from ethyl acetate affords 2-amino-5,7-diethyl-1,8-naphthyridine melting at 187°-189° C.